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Compound of Interest

Compound Name: meta-Fluoxetine hydrochloride

Cat. No.: B602300 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling meta-Fluoxetine hydrochloride, including detailed operational and

disposal plans.

Chemical Identifier:

Name: meta-Fluoxetine hydrochloride

Synonyms: m-Fluoxetine, Fluoxetine Impurity C, Fluoxetine Related Compound A[1][2]

CAS Number: 79088-29-2[1]

Hazard Summary: meta-Fluoxetine hydrochloride is a hazardous substance that requires

careful handling to prevent exposure and ensure laboratory and environmental safety.

Oral Toxicity: Harmful if swallowed.[1][3][4][5][6]

Eye Damage: Causes serious eye damage.[3][5][6]

Skin Irritation: May cause skin irritation.[5]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3][6]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling meta-
Fluoxetine hydrochloride. Adherence to these guidelines is critical to minimize exposure risk.

Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Double gloving is

recommended.[7][8] Use

powder-free nitrile or neoprene

gloves. Change gloves every

30-60 minutes or immediately

if contaminated, torn, or

punctured.[7]

Eyes/Face
Safety goggles or a full-face

shield

Wear appropriate protective

eyeglasses or chemical safety

goggles.[5] A face shield

provides an additional layer of

protection.

Body
Laboratory coat or chemical-

resistant gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is recommended.[8][9]

Respiratory Dust mask or respirator

Use a NIOSH-approved

respirator if there is a risk of

inhaling dust, especially during

spill cleanup or when handling

powders outside of a

containment system.[10][11]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of meta-Fluoxetine
hydrochloride from receipt to use.
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1. Preparation and Area Setup:

Ventilation: Always handle meta-Fluoxetine hydrochloride in a well-ventilated area,

preferably within a certified chemical fume hood.[3][10]

Restricted Access: Designate a specific area for handling and clearly mark it. Restrict access

to authorized personnel only.[8]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible. Have a spill kit with appropriate absorbent materials (e.g., sand, earth, or

vermiculite) nearby.[10]

2. Handling the Compound:

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][4][10] Wash hands

thoroughly with soap and water after handling, even after removing gloves.[3][10][12]

Avoiding Contact: Avoid all personal contact, including inhalation of dust and direct contact

with skin and eyes.[3][10][12]

Weighing and Transfer: When weighing or transferring the solid compound, do so in a

manner that minimizes dust generation. Use of a containment balance enclosure is

recommended.

Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to avoid

splashing. If using organic solvents like ethanol, DMSO, or DMF, ensure they are purged

with an inert gas.[2]

3. Spill Management:

Minor Spills: For small spills, use dry clean-up procedures.[10] Dampen the spilled material

with water to prevent dusting before sweeping.[10] Vacuuming with a HEPA-filtered vacuum

is also an option.[10] Collect the material in a labeled, sealed container for disposal.[3][10]

[12]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[10] Only trained personnel with appropriate respiratory protection and full-body protective
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clothing should manage the cleanup.[10]

Experimental Workflow for Handling meta-Fluoxetine
hydrochloride
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Caption: Workflow for handling meta-Fluoxetine hydrochloride.
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Disposal Plan
Proper disposal of meta-Fluoxetine hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Hazardous Waste Container: All waste contaminated with meta-Fluoxetine hydrochloride,

including unused compounds, contaminated labware (e.g., pipette tips, vials), and used PPE,

must be collected in a designated, leak-proof hazardous waste container.[13]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

chemical name ("meta-Fluoxetine hydrochloride Waste") and associated hazards ("Toxic,"

"Ecotoxic").[13]

2. Storage of Waste:

Secure Area: Store the sealed waste container in a designated, secure area away from

incompatible materials.[13]

Secondary Containment: It is advisable to store the primary waste container within a

secondary containment unit to prevent leaks or spills.

3. Final Disposal:

Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[13]

Incineration: The recommended method of disposal for this type of pharmaceutical waste is

incineration at a permitted facility to ensure complete destruction.[13]

Prohibited Disposal: Under no circumstances should meta-Fluoxetine hydrochloride or its

waste be disposed of down the drain or in regular trash.[10][13]

PPE Hierarchy of Controls
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Caption: Hierarchy of controls for managing exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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